![molecular formula C22H15FN2O4S B301384 3-{[(2E,5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid](/img/structure/B301384.png)
3-{[(2E,5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-{[(2E,5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid, also known as FFA4 agonist, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
3-{[(2E,5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid agonist exerts its effects by binding to and activating the free fatty acid receptor 4 (this compound), which is a G protein-coupled receptor. Once activated, this compound stimulates a signaling cascade that leads to various physiological responses, including insulin secretion, glucose uptake, and lipid metabolism.
Biochemical and Physiological Effects:
This compound agonist has been shown to have a wide range of biochemical and physiological effects, including the regulation of glucose and lipid metabolism, insulin secretion, and inflammation. In addition, this compound agonist has been shown to have anti-obesity effects by promoting fat oxidation and reducing adiposity.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-{[(2E,5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid agonist is its specificity for this compound, which allows for targeted effects in various physiological systems. However, one of the limitations of this compound agonist is its low potency, which may limit its effectiveness in certain applications.
Future Directions
For the study of 3-{[(2E,5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid agonist include the development of more potent agonists, the identification of novel physiological pathways regulated by this compound, and the exploration of this compound agonist as a potential therapeutic agent for various diseases.
Synthesis Methods
The synthesis of 3-{[(2E,5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid agonist involves a series of chemical reactions that are carried out in a laboratory setting. The most commonly used method for synthesizing this compound agonist is the solid-phase synthesis method, which involves the use of a resin-bound intermediate. The intermediate is then subjected to various chemical reactions, including coupling, deprotection, and oxidation, to obtain the final product.
Scientific Research Applications
3-{[(2E,5Z)-5-{[5-(4-fluorophenyl)furan-2-yl]methylidene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino}benzoic acid agonist has been extensively studied for its potential applications in various fields, including pharmacology, biochemistry, and physiology. In pharmacology, this compound agonist has been shown to have anti-inflammatory, anti-diabetic, and anti-obesity effects. In biochemistry, this compound agonist has been studied for its role in regulating glucose and lipid metabolism. In physiology, this compound agonist has been shown to regulate insulin secretion and improve glucose tolerance.
properties
Molecular Formula |
C22H15FN2O4S |
---|---|
Molecular Weight |
422.4 g/mol |
IUPAC Name |
3-[[(5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
InChI |
InChI=1S/C22H15FN2O4S/c1-25-20(26)19(30-22(25)24-16-4-2-3-14(11-16)21(27)28)12-17-9-10-18(29-17)13-5-7-15(23)8-6-13/h2-12H,1H3,(H,27,28)/b19-12-,24-22? |
InChI Key |
GXYCQEANCBYSPN-PNVGRYOSSA-N |
Isomeric SMILES |
CN1C(=O)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)F)/SC1=NC4=CC=CC(=C4)C(=O)O |
SMILES |
CN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)F)SC1=NC4=CC=CC(=C4)C(=O)O |
Canonical SMILES |
CN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)F)SC1=NC4=CC=CC(=C4)C(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.